Cas no 934558-34-6 (1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one)

• Product Name: 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one
• CAS No: 934558-34-6
• MF: C₁₄H₁₉BO₃
• MW: 246.109864473343
• CID: 3166268
• PubChem ID: 77058947
• Update Time: 2025-05-21

1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenyl]ethanone
• 1-[4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenyl]ethan-1-one
• MFCD28101504
• AKOS025403969
• 1-(4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenyl)ethanone
• AS-3020
• 934558-34-6
• 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one

• MDL： MFCD28101504
• Inchi： 1S/C14H19BO3/c1-10-9-14(3,4)18-15(17-10)13-7-5-12(6-8-13)11(2)16/h5-8,10H,9H2,1-4H3
• InChI Key： RVTCCIACRKFFJV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(C)=O)=CC=2)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 246.1427246g/mol
• Monoisotopic Mass: 246.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one

Introduction to 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one (CAS No. 934558-34-6) and Its Applications in Modern Chemical Biology

1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one, identified by the CAS number 934558-34-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their role in various biochemical processes and pharmaceutical developments. The presence of a 4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl moiety in its molecular structure endows it with distinctive reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The phenylethan-1-one backbone of this compound contributes to its ability to participate in diverse chemical reactions, including cross-coupling reactions that are pivotal in modern synthetic methodologies. Boron-containing compounds have been extensively studied for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of contemporary organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. The 4,4,6-trimethyl substitution pattern further enhances the stability and reactivity of the boron center, facilitating efficient transformations in synthetic pathways.

In recent years, the demand for advanced intermediates like 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one has surged due to their application in developing novel therapeutic agents. The pharmaceutical industry has increasingly relied on boronic acid derivatives for their role in designing small-molecule inhibitors and probes that interact with biological targets. For instance, boronate esters derived from such compounds have been explored as potential candidates for treating inflammatory diseases and cancer by modulating key enzymatic pathways.

One of the most compelling aspects of CAS No. 934558-34-6 is its potential in medicinal chemistry. The combination of a phenyl ring and an ethanone group provides a scaffold that can be easily modified to achieve specific biological activities. Researchers have leveraged this compound to synthesize analogs with enhanced binding affinity to protein targets. The trimethyl-substituted dioxaborane moiety not only improves solubility but also allows for selective functionalization at multiple sites, enabling the creation of structurally diverse libraries for high-throughput screening.

The synthesis of 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)phenylethan-1-one involves sophisticated methodologies that highlight the intersection of organic chemistry and materials science. The preparation typically requires multi-step reactions involving boronation followed by functional group interconversions. Advances in catalytic systems have enabled more efficient and scalable production processes for this compound. For example, palladium-catalyzed borylation reactions have been optimized to minimize side products and maximize yield.

The role of this compound extends beyond pharmaceutical applications into agrochemicals and materials science. In agrochemistry, boron-containing compounds are known for their ability to enhance plant growth and resistance to pathogens. The structural features of CAS No. 934558-34-6 make it a promising candidate for developing new pesticides or plant growth regulators that are both effective and environmentally sustainable.

From a materials science perspective, the unique electronic properties of boron heterocycles have been exploited in designing advanced materials with applications in electronics and photonics. The trimethyl-dioxaborane group can influence electron delocalization within the molecule, making it suitable for use in organic semiconductors or luminescent materials. Such applications are particularly relevant as the demand for flexible electronics and energy-efficient lighting solutions grows.

The latest research trends indicate that 1-4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-y)phenylethan-1-one is being integrated into cutting-edge technologies such as CRISPR-Cas9 gene editing tools. Boronate-linked probes have been developed as fluorescent reporters that help visualize DNA repair mechanisms during gene therapy procedures. This underscores the compound's significance not only as a synthetic intermediate but also as a tool for understanding complex biological processes at the molecular level.

In conclusion,CAS No 934558 34 6 represents a versatile compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical research while also offering potential applications in agriculture and advanced materials engineering. As synthetic methodologies continue to evolve,1 4 (44 6 Trimethyl 13 2 Dioxaborinan 22 yl phenylethan 11 one) is poised to remain at the forefront of chemical innovation.